Cas no 2309710-60-7 (4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one)

• Product Name: 4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• CAS No: 2309710-60-7
• MF: C₁₃H₁₅N₅O₂S
• MW: 305.355500459671
• CID: 5945398
• PubChem ID: 134160706
• Update Time: 2025-10-30

4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one
• 4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(thiazol-2-yl)piperazin-2-one
• 2309710-60-7
• AKOS040705443
• F6573-8003
• 4-(2,5-dimethylpyrazole-3-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one

• Inchi： 1S/C13H15N5O2S/c1-9-7-10(16(2)15-9)12(20)17-4-5-18(11(19)8-17)13-14-3-6-21-13/h3,6-7H,4-5,8H2,1-2H3
• InChI Key： WPPGUZDMECVNSN-UHFFFAOYSA-N
• SMILES： S1C=CN=C1N1C(CN(C(C2=CC(C)=NN2C)=O)CC1)=O

Computed Properties

• Exact Mass: 305.09464591g/mol
• Monoisotopic Mass: 305.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.6Ų

Additional information on 4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one

Exploring the Potential of 4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2309710-60-7) in Modern Drug Discovery

The compound 4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one (CAS No. 2309710-60-7) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a 1,3-dimethyl-1H-pyrazole moiety with a piperazin-2-one core linked to a 1,3-thiazol-2-yl group, creating a versatile scaffold for drug development. Researchers are particularly interested in its role as a kinase inhibitor or modulator of protein-protein interactions, which aligns with current trends in targeted cancer therapies and immunology.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The 1,3-thiazole and pyrazole fragments within this compound are known pharmacophores frequently found in FDA-approved drugs, suggesting promising bioavailability and metabolic stability. Computational studies of CAS 2309710-60-7 reveal favorable binding affinities to several disease-relevant targets, making it a candidate for further optimization in hit-to-lead campaigns. Its structural complexity also positions it as a valuable intermediate in multicomponent reactions for library synthesis.

The rise of artificial intelligence in drug discovery has intensified interest in compounds like 4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one. Machine learning models predict its potential cross-reactivity with inflammatory pathways, a hot topic in autoimmune disease research. Moreover, its carbonyl-piperazine linkage offers synthetic flexibility for derivatization—a key advantage when addressing drug resistance mechanisms in antimicrobial or antiviral applications. These attributes make it relevant to trending searches such as "next-generation heterocyclic therapeutics" and "scaffold hopping strategies."

From a synthetic chemistry perspective, the preparation of CAS 2309710-60-7 involves innovative coupling techniques between pyrazole-5-carboxylic acid derivatives and functionalized piperazinones. Recent publications highlight microwave-assisted synthesis as a green chemistry approach to improve yields—an eco-friendly method increasingly demanded by industry standards. The compound’s crystalline properties have also been investigated for cocrystal engineering, addressing solubility challenges common in N-heterocyclic compounds.

Ongoing preclinical studies explore the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile of this molecule, with particular focus on its blood-brain barrier permeability—a critical factor for CNS drug development. Its structural similarity to known G-protein-coupled receptor (GPCR) ligands has sparked investigations into neurological applications, coinciding with growing public interest in neurodegenerative disease treatments. These directions align with frequently searched terms like "blood-brain barrier penetrant molecules" and "GPCR allosteric modulators."

In conclusion, 4-(1,3-dimethyl-1H-pyrazole-5-carbonyl)-1-(1,3-thiazol-2-yl)piperazin-2-one represents a compelling case study in contemporary medicinal chemistry. Its multifaceted applicability—from oncology to CNS disorders—and compatibility with cutting-edge technologies like AI-driven design ensure its continued relevance. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics addressing unmet medical needs.